Cas no 87846-95-5 (5-Pyrimidinecarboxylic acid, 2,4,6-trimethoxy-, methyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2,4,6-trimethoxy-, methyl ester
• CAS No: 87846-95-5
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 651641
• PubChem ID: 13264363
• Update Time: 2025-04-19

5-Pyrimidinecarboxylic acid, 2,4,6-trimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2,4,6-trimethoxy-, methyl ester
• methyl 2,4,6-trimethoxypyrimidine-5-carboxylate
• 87846-95-5
• DTXSID70532969

• Inchi： 1S/C9H12N2O5/c1-13-6-5(8(12)15-3)7(14-2)11-9(10-6)16-4/h1-4H3
• InChI Key： DZIRFGZEMFCCKG-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(=O)OC)=C(N=C(N=1)OC)OC

Computed Properties

• Exact Mass: 228.07462149g/mol
• Monoisotopic Mass: 228.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 79.8Ų